2-Bromo-1-fluoro-3-(methoxymethyl)benzene

• Molecular Formula: C8H8BrFO
• Molecular Weight: 219.05 g/mol
• IUPAC Name: 2-bromo-1-fluoro-3-(methoxymethyl)benzene
• InChI: InChI=1S/C8H8BrFO/c1-11-5-6-3-2-4-7(10)8(6)9/h2-4H,5H2,1H3
• InChI Key: WKQFNMDFQFUXEL-UHFFFAOYSA-N
• Canonical SMILES: COCC1=C(C(=CC=C1)F)Br

Description

2-Bromo-1-fluoro-3-(methoxymethyl)benzene is an organic compound with the molecular formula C8H8BrFO. It is a derivative of benzene, where the benzene ring is substituted with bromine, fluorine, and a methoxymethyl group. This compound is of interest in various fields of chemistry due to its unique structural features and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Bromo-1-fluoro-3-(methoxymethyl)benzene typically involves the bromination and fluorination of a suitable benzene derivative followed by the introduction of the methoxymethyl group. One common method involves starting with 3-bromo-2-fluorophenylmethanol. This compound is treated with sodium hydride in tetrahydrofuran at 0°C under nitrogen atmosphere. Iodomethane is then added to the mixture, and the reaction is allowed to proceed at room temperature. The product is purified using silica gel column chromatography .

Industrial Production Methods

Industrial production methods for this compound are similar to laboratory synthesis but are scaled up to accommodate larger quantities. The reaction conditions are optimized for efficiency and yield, often involving continuous flow reactors and automated systems to ensure consistent product quality.

Chemical Reactions Analysis

Types of Reactions

2-Bromo-1-fluoro-3-(methoxymethyl)benzene undergoes various types of chemical reactions, including:

Substitution Reactions: The bromine and fluorine atoms can be substituted with other groups using nucleophilic or electrophilic reagents.

Oxidation and Reduction: The methoxymethyl group can be oxidized or reduced under specific conditions.

Coupling Reactions: It can participate in Suzuki-Miyaura coupling reactions to form carbon-carbon bonds.

Common Reagents and Conditions

Nucleophilic Substitution: Sodium hydride, iodomethane, and tetrahydrofuran are commonly used.

Oxidation: Oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride.

Coupling: Palladium catalysts and organoboron reagents are used in Suzuki-Miyaura coupling.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, Suzuki-Miyaura coupling can yield various biaryl compounds, while nucleophilic substitution can introduce different functional groups into the benzene ring.

Scientific Research Applications

2-Bromo-1-fluoro-3-(methoxymethyl)benzene has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: It can be used to study the effects of halogenated benzene derivatives on biological systems.

Industry: Used in the production of specialty chemicals and materials

Comparison with Similar Compounds

Similar Compounds

• 1-Bromo-2-fluoro-3-(methoxymethyl)benzene
• 1-Bromo-3-methoxybenzene
• 1-Bromo-3-fluorobenzene

Uniqueness

2-Bromo-1-fluoro-3-(methoxymethyl)benzene is unique due to the specific combination of bromine, fluorine, and methoxymethyl substituents on the benzene ring. This combination imparts distinct reactivity and properties compared to other similar compounds.